Cas no 1823981-76-5 (tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate
• CAS No: 1823981-76-5
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 6165232
• PubChem ID: 123498284
• Update Time: 2025-05-20

tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-12731331
• 1823981-76-5
• tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate

• Inchi： 1S/C14H20BrNO2/c1-9-11(7-6-8-12(9)15)10(2)16-13(17)18-14(3,4)5/h6-8,10H,1-5H3,(H,16,17)
• InChI Key： XKOOYFHELMABPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate

Introduction to tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate (CAS No. 1823981-76-5)

tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate (CAS No. 1823981-76-5) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a protected amine, is characterized by its tert-butyl carbamate protecting group and a substituted phenyl ring. The unique structural features of this compound make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal under acidic conditions. This makes tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate an ideal choice for protecting amino groups during complex multi-step syntheses. The presence of the bromo substituent on the phenyl ring also provides a valuable handle for further functionalization, enabling the introduction of diverse substituents through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling.

Recent research has highlighted the potential of tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors are gaining increasing attention due to their potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In another study, researchers at the University of California, San Francisco, utilized tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate to develop a series of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The ability to efficiently synthesize these molecules using tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate as a building block has significantly accelerated the drug discovery process.

The synthetic versatility of tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate is further exemplified by its use in the preparation of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. A recent publication in *Organic & Biomolecular Chemistry* described the synthesis of prodrugs using tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate as a key intermediate, which showed improved pharmacokinetic properties and reduced toxicity compared to their parent compounds.

Beyond its applications in medicinal chemistry, tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate has also found use in materials science. Researchers at the Massachusetts Institute of Technology have explored the use of this compound in the synthesis of advanced polymers with tunable properties. The ability to introduce specific functional groups through the bromo substituent allows for precise control over polymer architecture and performance, opening up new possibilities for applications in areas such as drug delivery systems and electronic materials.

In conclusion, tert-butyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate (CAS No. 1823981-76-5) is a highly valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an essential tool for researchers working on the development of novel therapeutic agents, advanced materials, and other innovative technologies. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered, further cementing its importance in the scientific community.